Cas no 801303-25-3 (Benzoic acid, 4-bromo-3-fluoro-, phenylmethyl ester)

Benzoic acid, 4-bromo-3-fluoro-, phenylmethyl ester structure
801303-25-3 structure
Product Name:Benzoic acid, 4-bromo-3-fluoro-, phenylmethyl ester
CAS No:801303-25-3
MF:C14H10BrFO2
MW:309.130406856537
CID:4193183
PubChem ID:68666323
Update Time:2025-04-24

Benzoic acid, 4-bromo-3-fluoro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-bromo-3-fluoro-, phenylmethyl ester
    • DB-205852
    • KTVOALUCKWXLRT-UHFFFAOYSA-N
    • benzyl 4-bromo-3-fluorobenzoate
    • benzyl 3-fluoro-4-bromo-benzoate
    • SCHEMBL3497492
    • 801303-25-3
    • A1-93006
    • 4-Bromo-3-fluorobenzoic acid phenylmethyl ester
    • benzyl 3-fluoro-4-bromobenzoate
    • Inchi: 1S/C14H10BrFO2/c15-12-7-6-11(8-13(12)16)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
    • InChI Key: KTVOALUCKWXLRT-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)C1=CC=C(Br)C(F)=C1

Computed Properties

  • Exact Mass: 307.98482Da
  • Monoisotopic Mass: 307.98482Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų
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